Cas no 1186041-93-9 (4-2-(dimethylamino)ethoxy-2-fluoroaniline)

• Product Name: 4-2-(dimethylamino)ethoxy-2-fluoroaniline
• CAS No: 1186041-93-9
• MF: C₁₀H₁₅FN₂O
• MW: 198.237305879593
• MDL: MFCD16074812
• CID: 4576310
• PubChem ID: 57500709
• Update Time: 2025-06-09

4-2-(dimethylamino)ethoxy-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 4-[2-(dimethylamino)ethoxy]-2-fluoroaniline
• 4-2-(dimethylamino)ethoxy-2-fluoroaniline
• Z839157338
• EN300-252171
• DB-152347
• 4-(2-(dimethylamino)ethoxy)-2-fluoroaniline
• SCHEMBL2688417
• AKOS010943901
• C10H15FN2O
• 1186041-93-9
• G68419

• MDL： MFCD16074812
• Inchi： 1S/C10H15FN2O/c1-13(2)5-6-14-8-3-4-10(12)9(11)7-8/h3-4,7H,5-6,12H2,1-2H3
• InChI Key： BGNNUFQSAWSUFP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)OCCN(C)C)N

Computed Properties

• Exact Mass: 198.11684127g/mol
• Monoisotopic Mass: 198.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-2-(dimethylamino)ethoxy-2-fluoroaniline

Chemical Profile of 4-2-(dimethylamino)ethoxy-2-fluoroaniline (CAS No. 1186041-93-9)

4-2-(dimethylamino)ethoxy-2-fluoroaniline, identified by the CAS number 1186041-93-9, is a fluorinated aromatic amine derivative featuring a dimethylaminoethyl ether side chain. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its structural motifs that are often associated with bioactivity. The presence of both a fluoro substituent and an amine group in close proximity creates a molecular framework that is conducive to interactions with biological targets, making it a valuable scaffold for drug discovery initiatives.

The chemical structure of 4-2-(dimethylamino)ethoxy-2-fluoroaniline can be described as an aniline core substituted with a 2-fluorophenyl group at the 2-position and a 2-(dimethylamino)ethoxy group at the 4-position. The fluoro atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in the pharmacokinetic properties of many drug candidates. In contrast, the dimethylamino group enhances basicity, which can be exploited for interactions with acidic biological sites. The ethoxy linker provides a hydrophilic extension that may influence solubility and membrane permeability.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic amines in the development of novel therapeutic agents. Studies have demonstrated that fluorine atoms can improve binding affinity by increasing lipophilicity and reducing rotation around certain bonds. Furthermore, the electron-withdrawing nature of fluorine can fine-tune the electronic properties of the molecule, affecting its reactivity and interaction with enzymes or receptors. The specific arrangement of substituents in 4-2-(dimethylamino)ethoxy-2-fluoroaniline makes it a promising candidate for further exploration in this context.

In academic research, 4-2-(dimethylamino)ethoxy-2-fluoroaniline has been investigated as a potential intermediate in the synthesis of more complex pharmacophores. Its structural features are reminiscent of molecules that have shown efficacy in treating various diseases, including neurological disorders and inflammatory conditions. The dimethylamino group, in particular, is frequently incorporated into drugs due to its ability to enhance bioavailability and target specificity. By combining this group with a fluoroaniline core, researchers aim to create compounds that exhibit improved pharmacological profiles.

The synthesis of 4-2-(dimethylamino)ethoxy-2-fluoroaniline typically involves multi-step organic reactions, starting from commercially available precursors such as 2-fluorobenzene and 1-chloro-2-(dimethylamino)ethanol. The introduction of the fluoro substituent is often achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent coupling of the dimethylaminoethoxy moiety requires careful optimization to ensure high yield and purity. These synthetic strategies are well-documented in organic chemistry literature and have been adapted for large-scale production where necessary.

From a computational chemistry perspective, virtual screening and molecular docking studies have been employed to evaluate the binding potential of 4-2-(dimethylamino)ethoxy-2-fluoroaniline to various biological targets. These simulations help predict how the compound might interact with proteins or enzymes involved in disease pathways. For instance, its structure suggests potential activity against targets such as kinases or phosphodiesterases, which are implicated in cancer and cardiovascular diseases. Such computational approaches are increasingly integral to drug discovery pipelines, allowing researchers to prioritize candidates based on predicted efficacy.

The pharmacological evaluation of 4-2-(dimethylamino)ethoxy-2-fluoroaniline has revealed several interesting properties that warrant further investigation. Preliminary assays indicate that it may possess agonistic or antagonistic effects depending on the target receptor. The balance between lipophilicity and charge distribution across the molecule influences its ability to cross cell membranes and reach intracellular sites. Additionally, the presence of both electron-donating (amine) and withdrawing (fluorine) groups allows for fine-tuning of receptor binding interactions.

In conclusion, 4-2-(dimethylamino)ethoxy-2-fluoroaniline (CAS No. 1186041-93-9) represents an intriguing compound with potential therapeutic applications rooted in its unique structural features. Its combination of a fluoroaniline core with an aminealkyl ether side chain positions it as a versatile building block for medicinal chemistry endeavors. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will remain at the forefront of drug development efforts aimed at addressing unmet medical needs.